Cas no 207559-03-3 (5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester)
207559-03-3 structure
Product Name:5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester
CAS No:207559-03-3
MF:C12H12O4
MW:220.221283912659
CID:1400022
PubChem ID:21999398
Update Time:2025-04-20
5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester
- propan-2-yl 1-oxo-3H-2-benzofuran-5-carboxylate
- DTXSID50621365
- 5-(2-Propyloxycarbonyl)phthalid
- MFIGVHWSIDOXJO-UHFFFAOYSA-N
- 207559-03-3
- SCHEMBL7781294
- Propan-2-yl 1-oxo-1,3-dihydro-2-benzofuran-5-carboxylate
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- Inchi: 1S/C12H12O4/c1-7(2)16-11(13)8-3-4-10-9(5-8)6-15-12(10)14/h3-5,7H,6H2,1-2H3
- InChI Key: MFIGVHWSIDOXJO-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C(=O)OC(C)C)=CC=2C1)=O
Computed Properties
- Exact Mass: 220.07356
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
207559-03-3 (5-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-, 1-methylethyl ester) Related Products
- 87-41-2(Phthalide)
- 2211-84-9(7-Methyl-2-benzofuran-1(3H)-one)
- 23405-32-5(Methyl 1-oxo-1,3-dihydroisobenzofuran-5-carboxylate)
- 30448-43-2(1,2-Benzenedicarboxylicacid, 1,2-bis(1,1-dimethylethyl) ester)
- 605-45-8(Diisopropyl Phthalate)
- 4792-29-4(1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid)
- 35118-50-4(Monoisopropyl Phthalate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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